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Compound of Interest

3-Bromo-4'-
Compound Name: ]
morpholinoacetophenone

Cat. No.: B1294237

In-Depth Technical Guide: 3'-Bromo-4'-
morpholinoacetophenone

This technical guide provides a comprehensive overview of the molecular structure and
properties of 3'-Bromo-4'-morpholinoacetophenone, a chemical compound of interest to
researchers and professionals in drug development and chemical synthesis.

Molecular and Chemical Properties

3'-Bromo-4'-morpholinoacetophenone is a substituted acetophenone derivative
incorporating a morpholine ring. Its chemical and physical properties are summarized in the
table below, providing a clear reference for researchers.
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Property Value Source

Molecular Formula C12H14BrNO:2 [L1121[31[4115]

Molecular Weight 284.15 g/mol [1][2][3]14]
1-(3-bromo-4-morpholin-4-

IUPAC Name [4]
ylphenyl)ethanone

CAS Number 957066-05-6 [L1[2][31[5]
CC(=0)C1=CC(=C(C=C1)N2C

SMILES [4]
COCC2)Br

INChl=1S/C12H14BrNO2/c1-
9(15)10-2-3-12(11(13)8-10)14-

InChl (4]
4-6-16-7-5-14/h2-3,8H,4-

7H2,1H3

Molecular Structure

The two-dimensional chemical structure of 3'-Bromo-4'-morpholinoacetophenone is depicted
in the diagram below. This visualization, generated using the DOT language, illustrates the
atomic connectivity and the arrangement of the functional groups, including the bromo,
morpholino, and acetophenone moieties.

Molecular structure of 3'-Bromo-4'-morpholinoacetophenone.

Further Research and Applications

At present, detailed experimental protocols, signaling pathway involvement, and extensive
guantitative data for 3'-Bromo-4'-morpholinoacetophenone are not widely available in
publicly accessible scientific literature. This suggests that the compound may be a relatively
novel or specialized chemical intermediate. Researchers interested in the potential applications
of this molecule, for instance in medicinal chemistry as a scaffold for the synthesis of bioactive
compounds, would likely need to undertake foundational research to characterize its biological
activity and establish relevant experimental procedures. The presence of the morpholine group,
a common feature in many approved drugs, hints at its potential for further investigation in drug
discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1294237?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3prime-bromo-4prime-morpholin-4-ylacetophenone-957066-05-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11457451.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB11457451.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB11457451.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Bromo-4_-morpholinoacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Bromo-4_-morpholinoacetophenone
https://parchem.com/chemical-supplier-distributor/-3-bromo-4-morpholino-acetophenone-063756
https://www.benchchem.com/product/b1294237#3-bromo-4-morpholinoacetophenone-molecular-structure-and-weight
https://www.benchchem.com/product/b1294237#3-bromo-4-morpholinoacetophenone-molecular-structure-and-weight
https://www.benchchem.com/product/b1294237#3-bromo-4-morpholinoacetophenone-molecular-structure-and-weight
https://www.benchchem.com/product/b1294237#3-bromo-4-morpholinoacetophenone-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294237?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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